Cas no 19766-55-3 (4'-(Dimethylamino)-p-toluenesulfonanilide)

4'-(Dimethylamino)-p-toluenesulfonanilide is a sulfonamide derivative characterized by its dimethylamino and toluenesulfonyl functional groups. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its role as an intermediate in the preparation of more complex molecules. Its structural features, including the electron-donating dimethylamino group, enhance reactivity in electrophilic substitution reactions, making it valuable for constructing tailored aromatic systems. The toluenesulfonyl moiety further contributes to its stability and solubility in organic solvents, facilitating purification and handling. This compound is particularly useful in the development of dyes, agrochemicals, and bioactive compounds, where precise functionalization is required. Its well-defined properties ensure consistent performance in synthetic applications.

4'-(Dimethylamino)-p-toluenesulfonanilide structure

19766-55-3 structure

Product Name:4'-(Dimethylamino)-p-toluenesulfonanilide

CAS No:19766-55-3

MF:C₁₅H₁₈N₂O₂S

MW:290.380622386932

CID:864962

PubChem ID:519684

Update Time:2025-06-27

4'-(Dimethylamino)-p-toluenesulfonanilide Chemical and Physical Properties

Names and Identifiers

- aniline, n,n-dimethyl-p-(p-tolylsulfonamido)-
- 4'-(Dimethylamino)-p-toluenesulfonanilide
- toluene-4-sulfonic acid-(4-dimethylamino-anilide)
- Cambridge id 6121859
- BDBM50465
- CCG-110398
- AKOS001650061
- SR-01000478701-1
- Oprea1_488567
- HMS2637N05
- AB00045982-01
- N-[4-(dimethylamino)phenyl]-4-methyl-benzenesulfonamide
- 19766-55-3
- CHEMBL1416554
- EU-0009866
- cid_519684
- ZBAWXYZNUKKOKU-UHFFFAOYSA-N
- SR-01000478701
- SMR000298194
- benzenesulfonamide, N-[4-(dimethylamino)phenyl]-4-methyl-
- HMS3361B16
- N-[4-(dimethylamino)phenyl]-4-methylbenzenesulfonamide
- MLS000673672
- N-(4-(Dimethylamino)phenyl)-4-methylbenzenesulfonamide
- Inchi： 1S/C15H18N2O2S/c1-12-4-10-15(11-5-12)20(18,19)16-13-6-8-14(9-7-13)17(2)3/h4-11,16H,1-3H3
- InChI Key： ZBAWXYZNUKKOKU-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC(=CC=1)N(C)C)(=O)=O

Computed Properties

Exact Mass: 290.10889899g/mol
Monoisotopic Mass: 290.10889899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 57.8Å²

4'-(Dimethylamino)-p-toluenesulfonanilide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D462150-2.5g	4'-(Dimethylamino)-p-toluenesulfonanilide	19766-55-3	2.5g	$ 165.00	2022-06-02
TRC	D462150-25g	4'-(Dimethylamino)-p-toluenesulfonanilide	19766-55-3	25g	$ 1300.00	2022-06-02
TRC	D462150-2500mg	4'-(Dimethylamino)-p-toluenesulfonanilide	19766-55-3	2500mg	$201.00	2023-05-18
TRC	D462150-25000mg	4'-(Dimethylamino)-p-toluenesulfonanilide	19766-55-3	25g	$1568.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-498439-2.5 g	4'-(Dimethylamino)-p-toluenesulfonanilide,	19766-55-3	2.5 g	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-498439-2.5g	4'-(Dimethylamino)-p-toluenesulfonanilide,	19766-55-3	2.5g	￥2858.00	2023-09-05
TRC	D462150-10g	4'-(Dimethylamino)-p-toluenesulfonanilide	19766-55-3	10g	$ 800.00	2023-09-07

4'-(Dimethylamino)-p-toluenesulfonanilide Related Literature

1. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
4. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
5. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4'-(Dimethylamino)-p-toluenesulfonanilide

Comprehensive Overview of 4'-(Dimethylamino)-p-toluenesulfonanilide (CAS No. 19766-55-3)

4'-(Dimethylamino)-p-toluenesulfonanilide (CAS No. 19766-55-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, dye synthesis, and advanced material research. Its molecular structure, featuring a dimethylamino group and a toluenesulfonyl moiety, grants it unique reactivity and versatility. This compound has garnered significant attention due to its potential applications in photodynamic therapy and fluorescence labeling, aligning with current trends in biomedical imaging and precision medicine.

In recent years, the demand for high-purity sulfonamide derivatives like 4'-(Dimethylamino)-p-toluenesulfonanilide has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "synthesis methods for CAS 19766-55-3" or "applications of dimethylamino sulfonamides," reflecting its relevance in cutting-edge studies. The compound’s ability to act as a photoacid generator (PAG) in photoresist materials further links it to the booming semiconductor industry, a hotspot for innovation.

From a chemical perspective, 4'-(Dimethylamino)-p-toluenesulfonanilide exhibits notable stability under ambient conditions, making it suitable for long-term storage and industrial-scale production. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for laboratories focusing on QC/QA protocols. Discussions on platforms like ResearchGate often highlight its role in cross-coupling reactions, underscoring its utility in catalysis research.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling of 4'-(Dimethylamino)-p-toluenesulfonanilide requires adherence to GLP standards. Searches for "CAS 19766-55-3 SDS" or "biodegradability of sulfonamides" indicate growing user interest in green chemistry and sustainable synthesis. This aligns with global initiatives to reduce the ecological footprint of chemical manufacturing.

In conclusion, 4'-(Dimethylamino)-p-toluenesulfonanilide (CAS No. 19766-55-3) stands at the intersection of multiple scientific disciplines, offering solutions for next-generation technologies. Its adaptability to high-throughput screening and nanomaterial functionalization ensures its continued prominence in both academic and industrial settings. As research evolves, this compound is poised to play an even greater role in addressing challenges like targeted drug delivery and renewable energy materials.